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Compound of Interest

Compound Name: Zuranolone

Cat. No.: B1405386

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zuranolone (also known as SAGE-217 or by its brand nhame Zurzuvae) is a pioneering
neuroactive steroid that has garnered significant attention for its novel mechanism of action
and rapid antidepressant effects. It is a positive allosteric modulator of the GABA-A receptor,
offering a new therapeutic avenue for postpartum depression (PPD). This technical guide
provides a comprehensive overview of the chemical architecture of Zuranolone and a detailed
account of its synthetic pathway, tailored for professionals in the field of drug discovery and
development.

Chemical Structure

Zuranolone is a synthetic analog of the endogenous neurosteroid allopregnanolone. Its
chemical structure is that of a 19-norpregnane steroid, characterized by a specific arrangement
of functional groups that contribute to its pharmacological activity and pharmacokinetic profile.

Systematic IUPAC Name: 1-[2-[(3R,5R,8R,9R,10S,13S,14S,17S)-3-hydroxy-3,13-dimethyl-
2,4,5,6,7,8,9,10,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-
oxoethyllpyrazole-4-carbonitrile.[1]

Key Structural Features:
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» Steroid Core: A 19-norpregnane skeleton, which is a pregnane steroid missing a methyl
group at the C-10 position.

o 3a-hydroxy, 33-methyl Group: A hydroxyl group at the 3a position and a methyl group at the
3 position of the A-ring are crucial for its interaction with the GABA-A receptor.

e 20-oxo Group: A ketone functional group at the C-20 position.

e 21-pyrazole-4-carbonitrile Moiety: A distinguishing feature is the attachment of a 4-cyano-1H-
pyrazol-1-yl group at the C-21 position, which plays a significant role in its potency and oral
bioavailability.

hvsicochemical and | :

Property Value Reference
Molecular Formula C25H35N302 [2][3]
Molecular Weight 409.57 g/mol [2][3]

CAS Number 1632051-40-1 [3]

White to off-white, non-
Appearance ] ] ) [2]
hygroscopic, crystalline solid

Defined stereocenters at
Stereochemistry positions 3, 5, 8, 9, 10, 13, 14, [1]
and 17

Synthesis of Zuranolone

The synthesis of Zuranolone is a multi-step process that begins with a readily available steroid
precursor. The following pathway has been compiled from patent literature and medicinal
chemistry publications.

Synthetic Pathway Overview
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Reaction Setup

Combine Reactants and Solvents

:

Establish Reaction Conditions
(Temperature, Atmosphere)

l

[Monitor Reaction Progress (TLC, LC—MSD
- J

/Work-up and Isolation\

Quench Reaction

Liquid-Liquid Extraction

Dry Organic Layer
Solvent Evaporation

Purification and Analysis

AN J

4 2\

(Column Chromatography / RecrystallizatiorD

[Characterization (NMR, MS)]
Purity Analysis (HPLC)

Proceed to Next Step

Pure Intermediate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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